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Compound of Interest

Compound Name: 1,1-Diphenylhydrazine

Cat. No.: B1198277

Essential Safety and Handling Guide for 1,1-
Diphenylhydrazine

This guide provides critical safety, operational, and disposal information for researchers,
scientists, and drug development professionals working with 1,1-Diphenylhydrazine.
Adherence to these procedures is essential for ensuring personal safety and minimizing
environmental impact.

Hazard Summary

1,1-Diphenylhydrazine and its hydrochloride salt are hazardous substances that pose
significant health risks. It is classified as harmful if swallowed, in contact with skin, or inhaled.[1]
[2][3] It is known to cause skin irritation and serious eye irritation, with the potential for severe
skin burns and eye damage.[1][2][3][4] Inhalation may lead to respiratory irritation.[2]
Furthermore, hydrazines as a class of compounds can exhibit neurotoxic effects.[5] Due to the
lack of established occupational exposure limits, all contact should be minimized.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,1-Diphenylhydrazine and its
hydrochloride salt is provided below.
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1,1-Diphenylhydrazine

Propert 1,1-Diphenylhydrazine
SNy TS Hydrochloride
CAS Number 530-50-7 530-47-2
Molecular Formula Ci12H12N2 C12H13CINz2
Molecular Weight 184.24 g/mol [6][7] 220.70 g/mol [8]
) Blue-gray or white to grayish-
Appearance Yellow solid/crystals[5] ] i
white solid[8]
] ] 162 - 166 °C (decomposes)[4]
Melting Point 34.5-44°C
[8]
Boiling Point 330 °C at 760 mmHg Not available
Flash Point Not applicable 180.5 °C[8]

- Insoluble in water; soluble in )
Solubility Soluble in water.[8]
alcohol and ether.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 1,1-Diphenylhydrazine to minimize
exposure.
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Body Part Required PPE Specifications

Nitrile or butyl rubber gloves
) ) are recommended. Inspect
Hands Chemical-resistant gloves
gloves for tears or holes before

each use.[9]

A chemical-resistant apron or
coveralls should be worn over

Body Protective clothing
a flame-retardant lab coat.[1]

[°]

Chemical safety goggles are
] mandatory. A face shield
Eyes & Face Eye and face protection
should also be worn to protect

against splashes.[1][2]

A NIOSH/MSHA-approved air-
purifying respirator with
appropriate cartridges for
) ) ] organic vapors and

Respiratory Respiratory protection _ _ o
particulates is required if
working outside of a fume
hood or if exposure limits are

likely to be exceeded.[1][2]

Closed-toe shoes made of a
Feet Chemical-resistant footwear chemical-resistant material are

necessary.

Operational Plan: Handling and Storage

Handling:
o Always work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

» Avoid the formation of dust and aerosols.[1]
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electrostatic discharge.[1]

Storage:

Wash hands thoroughly after handling.[2][3]

Use non-sparking tools and ensure all equipment is properly grounded to prevent

Avoid contact with skin, eyes, and clothing.[1][2]

Do not eat, drink, or smoke in the handling area.[1][3]

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][8]

» Keep away from incompatible materials such as strong oxidizing agents, acids, acid

chlorides, and acid anhydrides.

Emergency Protocols: First Aid

Immediate action is critical in the event of exposure.

Exposure Route

First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek immediate

medical attention.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]
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Disposal Plan

All waste containing 1,1-Diphenylhydrazine must be treated as hazardous waste and
disposed of in accordance with all local, state, and federal regulations.

Waste Collection:

e Solid Waste: Collect solid 1,1-Diphenylhydrazine waste and contaminated materials (e.qg.,
absorbent paper, disposable PPE) in a designated, clearly labeled, and sealed container for
hazardous waste.

e Liquid Waste: Collect solutions of 1,1-Diphenylhydrazine in a designated, clearly labeled,
and sealed container for hazardous liquid waste.

Chemical Treatment (for spills and dilute solutions):

o Chemical treatment should only be performed by trained personnel in a controlled
environment.

o Oxidation with Sodium Hypochlorite: Dilute the hydrazine-containing waste to less than 5%
with water. Slowly add a dilute solution of sodium hypochlorite (less than 5% available
chlorine) with stirring. The reaction produces nitrogen, water, and sodium chloride. The
optimal pH for this reaction is 5-8. An excess of sodium hypochlorite should be used to
ensure complete destruction.

» Oxidation with Hydrogen Peroxide: For dilute waste solutions, two moles of hydrogen
peroxide are required for each mole of hydrazine. A slight excess of hydrogen peroxide is
recommended. The addition of a trace amount of copper sulfate can catalyze and speed up
the reaction.

Final Disposal:

o Treated waste should be neutralized and tested to ensure complete destruction of the
hydrazine before disposal down the drain, if permitted by local regulations.

o Untreated solid and concentrated liquid waste must be disposed of through a licensed
hazardous waste disposal company. Methods such as liquid injection or fluidized bed
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incineration are acceptable for hydrazine-containing wastes.

Spill Response Plan

The following workflow outlines the procedural steps to be taken in the event of a 1,1-

Diphenylhydrazine spill.

Workflow for handling a 1,1-Diphenylhydrazine chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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